[1-(prop-2-en-1-yl)-1H-1,2,3-triazol-4-yl]methanamine hydrochloride

• IUPAC Name: (1-prop-2-enyltriazol-4-yl)methanamine;hydrochloride
• InChI: InChI=1S/C6H10N4.ClH/c1-2-3-10-5-6(4-7)8-9-10;/h2,5H,1,3-4,7H2;1H
• InChI Key: NENNMSJBPYMGAD-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C=C(N=N1)CN.Cl
• Molecular Formula: C6H11ClN4
• Molecular Weight: 174.63 g/mol

Description

[1-(prop-2-en-1-yl)-1H-1,2,3-triazol-4-yl]methanamine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a derivative of the triazole family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of [1-(prop-2-en-1-yl)-1H-1,2,3-triazol-4-yl]methanamine hydrochloride is not well understood. However, it is believed that this compound interacts with specific receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to have anti-cancer properties, as well as anti-inflammatory and anti-bacterial properties. This compound has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of [1-(prop-2-en-1-yl)-1H-1,2,3-triazol-4-yl]methanamine hydrochloride is its ease of synthesis. This compound can be synthesized using various methods, making it readily available for scientific research. However, one of the limitations of this compound is its lack of solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many future directions for [1-(prop-2-en-1-yl)-1H-1,2,3-triazol-4-yl]methanamine hydrochloride. One potential direction is the development of new triazole-based drugs using this compound as a building block. Another direction is the development of new materials, such as metal-organic frameworks and porous organic polymers, using this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.
Conclusion:
In conclusion, this compound is a unique compound with various scientific research applications. Its ease of synthesis and potential for the development of new materials and drugs make it an important compound for future research. Further studies are needed to fully understand its mechanism of action and potential applications in the treatment of various diseases.

Synthesis Methods

[1-(prop-2-en-1-yl)-1H-1,2,3-triazol-4-yl]methanamine hydrochloride can be synthesized using various methods such as the Huisgen 1,3-dipolar cycloaddition reaction, azide-alkyne cycloaddition reaction, and click chemistry. The Huisgen 1,3-dipolar cycloaddition reaction is the most commonly used method for synthesizing this compound. This method involves the reaction of an alkyne and an azide in the presence of a copper catalyst to form the triazole ring.

Scientific Research Applications

[1-(prop-2-en-1-yl)-1H-1,2,3-triazol-4-yl]methanamine hydrochloride has various scientific research applications. It has been used as a building block for the synthesis of other compounds, such as triazole-based drugs, fluorescent dyes, and polymers. This compound has also been used in the development of new materials, such as metal-organic frameworks and porous organic polymers.